Cas no 19639-76-0 (Pyridine-N-oxide-d5)

Pyridine-N-oxide-d5 structure
Pyridine-N-oxide-d5 structure
Product name:Pyridine-N-oxide-d5
CAS No:19639-76-0
MF:C5H5NO
MW:100.130109548569
CID:123689
PubChem ID:16213792

Pyridine-N-oxide-d5 Chemical and Physical Properties

Names and Identifiers

    • Pyridine-d5, 1-oxide
    • Pyridine-N-oxide-d5
    • PYRIDINE-N-OXIDE-D5,WHITE SOLID
    • d5-pyridine N-oxide
    • deuterated pyridine N-oxide
    • perdeuteropyridine N-oxide
    • pyridine N-oxide-d5
    • Pyridine-d5 N-oxide
    • 2,3,4,5,6-pentadeuterio-1-oxidopyridin-1-ium
    • PYRIDINE-D5 N-OXIDE, 98 ATOM % D
    • 19639-76-0
    • J-012690
    • DTXSID00584118
    • 1-Oxo(~2~H_5_)-1lambda~5~-pyridine
    • Pyridine-d5, 1-oxide; Pyridine-d5 N-oxide; Pyridine-N-oxide-d5
    • Inchi: InChI=1S/C5H5NO/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
    • InChI Key: ILVXOBCQQYKLDS-RALIUCGRSA-N
    • SMILES: [2H]C1C([2H])=C([2H])[N+]([O-])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 100.06800
  • Monoisotopic Mass: 100.068497513g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 50
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.5Ų
  • XLogP3: nothing
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Light brown crystals
  • Melting Point: 61-65 °C(lit.)
  • Boiling Point: 270 °C(lit.)
  • Flash Point: 143 °C
  • PSA: 25.46000
  • LogP: 1.11510
  • Solubility: Not determined

Pyridine-N-oxide-d5 Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • RTECS:UT6410000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36

Pyridine-N-oxide-d5 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P991637-5g
Pyridine-N-oxide-d5
19639-76-0
5g
$ 454.00 2023-09-06
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
520543-1G
Pyridine-N-oxide-d5
19639-76-0
1g
¥1565.17 2023-12-05
TRC
P991637-250mg
Pyridine-N-oxide-d5
19639-76-0
250mg
$ 69.00 2023-09-06
TRC
P991637-1g
Pyridine-N-oxide-d5
19639-76-0
1g
$ 127.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-212606-1 g
Pyridine-N-oxide-d5,
19639-76-0
1g
¥14,440.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-212606-1g
Pyridine-N-oxide-d5,
19639-76-0
1g
¥14440.00 2023-09-05

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd